Cas no 6007-22-3 (1,3-Dithiane, 2,2-dimethyl-)

• Product Name: 1,3-Dithiane, 2,2-dimethyl-
• CAS No: 6007-22-3
• MF: C₆H₁₂S₂
• MW: 148.289479255676
• CID: 499298
• PubChem ID: 521914
• Update Time: 2025-04-19

1,3-Dithiane, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2,2-dimethyl-
• 2,2-dimethyl-1,3-dithiane
• m-Dithiane, 2,2-dimethyl-

• Inchi： 1S/C6H12S2/c1-6(2)7-4-3-5-8-6/h3-5H2,1-2H3
• InChI Key： YRFVUSVRBICMRJ-UHFFFAOYSA-N
• SMILES： S1CCCSC1(C)C

Computed Properties

• Exact Mass: 148.03816
• Monoisotopic Mass: 148.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals